CID 6337987

Specification

• CAS No.: 105038-79-7
• Molecular Formula: CoGa2Pd22
• Molecular Weight: 2540 g/mol
• Standard InChI: InChI=1S/Co.2Ga.22Pd
• Standard InChI Key: ZSXQDQLCCCZFME-UHFFFAOYSA-N
• SMILES: [Co].[Ga].[Ga].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd]
• Canonical SMILES: [Co].[Ga].[Ga].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd]

Introduction

Chemical Identity and Basic Properties

Identification Parameters

The compound CID 6337987 is identified through several standardized parameters that allow for its precise recognition in chemical databases and research contexts. The identification information is summarized in the following table:

Parameter	Value
CID Number	6337987
CAS Registry Number	105038-79-7
Vendor ID	VC20742713
Common Names	PTM-88 alloy, PTM 88 alloy
Standard InChI	InChI=1S/Co.2Ga.22Pd
Standard InChIKey	ZSXQDQLCCCZFME-UHFFFAOYSA-N
Molecular Formula	CoGa2Pd22
Molecular Weight	2540 g/mol

The compound's PubChem identifier (CID 6337987) serves as its primary reference number in the PubChem database, enabling researchers to locate its information efficiently.

Structural Composition

The structural composition of CID 6337987 is represented by its SMILES notation: [Co].[Ga].[Ga].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd]. This notation indicates a non-covalently bonded structure consisting of one cobalt atom, two gallium atoms, and twenty-two palladium atoms. The periods between elements in the SMILES notation signify separate entities within the compound, suggesting this is a complex metallic structure rather than a molecule with traditional covalent bonds.

Elemental Analysis and Composition

Component Elements

• Cobalt (Co): A transition metal with ferromagnetic properties

• Gallium (Ga): A post-transition metal with low melting point

• Palladium (Pd): A platinum-group metal known for catalytic properties

The stoichiometric ratio of 1:2:22 (Co:Ga:Pd) indicates a structure dominated by palladium, with minor components of cobalt and gallium.

Compositional Analysis

Based on the molecular formula CoGa2Pd22 and a molecular weight of 2540 g/mol, the weight percentages of each element can be calculated:

Element	Atomic Weight (g/mol)	Number of Atoms	Weight Contribution (g/mol)	Weight Percentage (%)
Cobalt (Co)	58.93	1	58.93	2.32
Gallium (Ga)	69.72	2	139.44	5.49
Palladium (Pd)	106.42	22	2341.24	92.19
Total			2539.61	100.00

This composition reveals that palladium constitutes the vast majority of the alloy's mass at over 92%, with gallium and cobalt serving as minor components that likely modify the properties of the palladium matrix.

Physical and Chemical Properties

General Properties

The physical and chemical properties of CID 6337987 must be inferred from its composition, as direct experimental data is limited in the available literature. As a metal alloy with high palladium content, the compound likely exhibits:

• High melting point (likely >1000°C based on palladium's melting point of 1554.9°C)

• Good electrical and thermal conductivity

• Possible catalytic activity due to palladium content

• Potential resistance to oxidation and corrosion

• Metallic luster and ductility

The exact values for these properties would require experimental determination specific to this alloy composition.

Structural Properties

Metal alloys typically adopt crystalline structures, and the arrangement of atoms in CID 6337987 would affect its physical properties. Given the high palladium content, the alloy likely adopts a structure similar to pure palladium (face-centered cubic) but modified by the presence of cobalt and gallium atoms.

The presence of gallium, which has a low melting point (29.76°C), introduces interesting possibilities for the alloy's structural properties, potentially affecting its thermal behavior and phase transitions.

Analytical Methods and Characterization

Identification Methods

CID 6337987 can be identified and characterized using several analytical techniques common in materials science:

• X-ray Diffraction (XRD): For determining crystal structure and phase composition

• Scanning Electron Microscopy (SEM): For surface morphology and microstructural analysis

• Energy-Dispersive X-ray Spectroscopy (EDS): For confirming elemental composition

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): For precise elemental analysis

These methods would be essential for verifying the purity and composition of the alloy for research applications.

Standardized Identifiers

The compound's standardized identifiers facilitate its recognition across different chemical databases:

• The SMILES notation ([Co].[Ga].[Ga].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd].[Pd]) provides a computer-readable representation of its structure.

• The InChI string (InChI=1S/Co.2Ga.22Pd) offers a standardized method for representing the chemical structure in a way that can be used to search databases.

• The InChIKey (ZSXQDQLCCCZFME-UHFFFAOYSA-N) serves as a condensed, fixed-length representation that facilitates web searches and database indexing.